Cas no 1378255-08-3 (Methyl 5-chloro-2-(trifluoromethyl)nicotinate)

• Product Name: Methyl 5-chloro-2-(trifluoromethyl)nicotinate
• CAS No: 1378255-08-3
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802752
• Update Time: 2023-08-17

Methyl 5-chloro-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(trifluoromethyl)nicotinate
• 5-Chloro-2-trifluoromethyl-nicotinic acid methyl ester
• AK531400

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)5-2-4(9)3-13-6(5)8(10,11)12/h2-3H,1H3
• InChI Key： RWULXAIOOWMXFR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C(C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2